ethyl 2-{[3-(acetylamino)-1H-1,2,4-triazol-5-yl]sulfanyl}acetate

• IUPAC Name: ethyl 2-[(5-acetamido-1H-1,2,4-triazol-3-yl)sulfanyl]acetate
• InChI: InChI=1S/C8H12N4O3S/c1-3-15-6(14)4-16-8-10-7(11-12-8)9-5(2)13/h3-4H2,1-2H3,(H2,9,10,11,12,13)
• InChI Key: BOKWNFQWXPNMPK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NNC(=N1)NC(=O)C
• Molecular Formula: C8H12N4O3S
• Molecular Weight: 244.27 g/mol

Description

“Ethyl 2-{[3-(acetylamino)-1H-1,2,4-triazol-5-yl]sulfanyl}acetate” is a chemical compound with the molecular formula C8H12N4O3S. It contains functional groups such as an ester, a triazole ring, and a sulfanyl group. The presence of these functional groups suggests that this compound could participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the triazole ring, which is a five-membered ring containing three nitrogen atoms, would be a key feature of this structure.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. For instance, the ester group could undergo hydrolysis or transesterification reactions. The triazole ring could participate in various reactions depending on the conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. These could include its melting point, boiling point, density, solubility, and reactivity.

Scientific Research Applications

Drug Discovery

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Organic Synthesis

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Polymer Chemistry

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Supramolecular Chemistry

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Bioconjugation

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Chemical Biology

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Fluorescent Imaging

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Materials Science

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Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended for use as a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. It’s important to handle all chemical compounds with appropriate safety precautions.